Cas no 1805039-31-9 (Methyl 4-(difluoromethyl)-3-fluoro-2-hydroxypyridine-6-acetate)

• Product Name: Methyl 4-(difluoromethyl)-3-fluoro-2-hydroxypyridine-6-acetate
• CAS No: 1805039-31-9
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 4881104
• Update Time: 2025-05-19

Methyl 4-(difluoromethyl)-3-fluoro-2-hydroxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-3-fluoro-2-hydroxypyridine-6-acetate

• Inchi： 1S/C9H8F3NO3/c1-16-6(14)3-4-2-5(8(11)12)7(10)9(15)13-4/h2,8H,3H2,1H3,(H,13,15)
• InChI Key： DNFUCJJQITZNFI-UHFFFAOYSA-N
• SMILES： FC1C(NC(=CC=1C(F)F)CC(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 388
• XLogP3: 0.5
• Topological Polar Surface Area: 55.4

Additional information on Methyl 4-(difluoromethyl)-3-fluoro-2-hydroxypyridine-6-acetate

Methyl 4-(difluoromethyl)-3-fluoro-2-hydroxypyridine-6-acetate (CAS No. 1805039-31-9): A Comprehensive Overview

Methyl 4-(difluoromethyl)-3-fluoro-2-hydroxypyridine-6-acetate, identified by its CAS number 1805039-31-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic ring system that is widely recognized for its diverse biological activities and pharmacological potential. The unique structural features of this molecule, particularly the presence of both difluoromethyl and fluoro substituents, contribute to its distinctive chemical properties and make it a subject of intense study in drug discovery and development.

The synthesis and characterization of Methyl 4-(difluoromethyl)-3-fluoro-2-hydroxypyridine-6-acetate involve meticulous chemical processes that require precise control over reaction conditions and reagent selection. The difluoromethyl group, known for its electron-withdrawing effects and stability, plays a crucial role in modulating the reactivity and selectivity of the compound. Similarly, the fluoro substituent, which is renowned for its ability to influence metabolic pathways and binding affinities, adds another layer of complexity to the molecule's pharmacological profile.

In recent years, Methyl 4-(difluoromethyl)-3-fluoro-2-hydroxypyridine-6-acetate has been explored as a key intermediate in the development of novel therapeutic agents. Its structural motifs are reminiscent of several bioactive molecules that have shown promise in preclinical studies. For instance, derivatives of this compound have been investigated for their potential in inhibiting specific enzymes and receptors involved in inflammatory responses, cancer progression, and infectious diseases. The hydroxypyridine core provides a versatile scaffold for further functionalization, enabling researchers to tailor the compound's properties to target specific biological pathways.

The pharmaceutical industry has been particularly interested in leveraging the unique electronic properties imparted by the difluoromethyl and fluoro groups. These substituents are known to enhance the metabolic stability of drug candidates, improve their bioavailability, and increase their binding affinity to biological targets. In this context, Methyl 4-(difluoromethyl)-3-fluoro-2-hydroxypyridine-6-acetate serves as a valuable building block for synthesizing next-generation drugs that aim to address unmet medical needs more effectively.

The chemical synthesis of Methyl 4-(difluoromethyl)-3-fluoro-2-hydroxypyridine-6-acetate typically involves multi-step reactions that require expertise in organic synthesis techniques. Key steps include the introduction of the hydroxyl group at the 2-position of the pyridine ring, followed by the selective fluorination and difluoromethylation at specified positions. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to achieve high yields and purity levels. The final product is then subjected to rigorous analytical characterization using techniques like nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) to confirm its structural integrity.

The biological activity of Methyl 4-(difluoromethyl)-3-fluoro-2-hydroxypyridine-6-acetate has been extensively evaluated in various in vitro and in vivo models. Preliminary studies have revealed promising results in terms of anti-inflammatory, anti-cancer, and antimicrobial properties. The compound's ability to modulate key signaling pathways associated with these diseases makes it an attractive candidate for further development. Additionally, its structural similarity to known pharmacophores suggests that it may exhibit synergistic effects when combined with other therapeutic agents.

In conclusion, Methyl 4-(difluoromethyl strong >)-3-< strong >fluoro strong >)-2-hydroxypyridine-6-acetate (CAS No. 1805039-31-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with its demonstrated biological activity, position it as a valuable asset in the quest for novel therapeutic solutions. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.